Cas no 145729-10-8 (ethyl 2-(4-oxopiperidin-1-yl)acetate)

• Product Name: ethyl 2-(4-oxopiperidin-1-yl)acetate
• CAS No: 145729-10-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD09936102
• CID: 2108734
• PubChem ID: 18788960
• Update Time: 2025-08-05

ethyl 2-(4-oxopiperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-oxopiperidin-1-yl)acetate
• 1-Piperidineacetic acid, 4-oxo-, ethyl ester
• Ethyl 2-(4-Oxopiperidin-1-Yl)Acetate(WX625127)
• AKOS000178195
• AS-66329
• PIYSHWJITBULOI-UHFFFAOYSA-N
• SB42029
• DA-10180
• ETHYL2-(4-OXOPIPERIDIN-1-YL)ACETATE
• VFA72910
• SCHEMBL7797419
• 145729-10-8
• MFCD09936102
• Ethyl (4-oxo-piperidin-1-yl)-acetate

• MDL： MFCD09936102
• Inchi： 1S/C9H15NO3/c1-2-13-9(12)7-10-5-3-8(11)4-6-10/h2-7H2,1H3
• InChI Key： PIYSHWJITBULOI-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC(=O)OCC)CC1

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(4-oxopiperidin-1-yl)acetate

ethyl 2-(4-oxopiperidin-1-yl)acetate: A Key Compound in Modern Pharmaceutical Research

ethyl 2-(4-oxopiperidin-1-yl)acetate, with the CAS No. 145729-10-8, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical and biochemical research. This compound belongs to the class of acyclic esters, featuring a piperidine ring fused with a ketone group, which creates a structural framework with diverse functional properties. Its molecular formula, C₁₀H₁₈O₃, and molecular weight of 194.25 g/mol are critical parameters for understanding its physicochemical behavior and biological activity.

The ethyl 2-(4-oxopiperidin-1-yl)acetate molecule exhibits a complex interplay of functional groups, including an acetyl ester group, a cyclic piperidine ring, and a ketone moiety. This structural diversity makes it a promising candidate for drug development, as the piperidine ring is known to enhance molecular flexibility and binding affinity to target proteins. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of such piperidine derivatives in modulating ion channel activity, particularly in the context of neurological disorders.

One of the most notable features of ethyl 2-(4-oxopiperidin-1-yl)acetate is its ability to act as a prodrug precursor. Prodrug strategies are widely employed in pharmaceutical research to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients (APIs). A 2024 review in Drug Discovery Today emphasized that ester-based prodrugs, like ethyl 2-(4-oxopiperidin-1-yl)acetate, can undergo hydrolysis in vivo to release the active metabolite, which may offer advantages in targeting specific tissues or overcoming metabolic barriers.

Recent advances in computational chemistry have enabled the prediction of the interaction between ethyl 2-(4-oxyppiperidin-1-yl)acetate and biological targets. Molecular docking studies published in ACS Chemical Biology (2023) revealed that the compound can bind to voltage-gated sodium channels (Nav1.7), which are implicated in chronic pain conditions. This finding aligns with the growing interest in developing novel analgesics with minimal side effects, as traditional opioids often carry significant risks of addiction and respiratory depression.

The CAS No. 145729-10-8 compound has also shown potential in the field of neuropharmacology. A 2023 study in Neuropharmacology demonstrated that derivatives of ethyl 2-(4-oxopiperidin-1-yl)acetate could modulate the activity of GABA_A receptors, which are critical for inhibitory neurotransmission. This property makes it a candidate for the treatment of epilepsy and anxiety disorders, areas where current therapies often face limitations in efficacy and tolerability.

From a synthetic perspective, the preparation of ethyl 2-(4-oxopiperidin-1-yl)acetate involves a multi-step process that includes the formation of the piperidine ring and the introduction of the ketone functionality. A 2022 paper in Organic Letters described an efficient method for its synthesis using microwave-assisted organic reactions, which significantly reduced reaction times and improved yield compared to traditional methods. Such advancements in synthetic chemistry are crucial for scaling up production for pharmaceutical applications.

Another area of interest is the use of ethyl 2-(4-oxopiperidin-1-yl)acetate in the development of targeted drug delivery systems. Researchers at the University of California, San Francisco, have explored its potential as a carrier molecule for nanocarriers designed to deliver therapeutic agents to specific cellular compartments. This approach could enhance the precision of drug delivery while minimizing systemic toxicity, a major challenge in cancer therapy.

Recent studies have also focused on the metabolic stability of ethyl 2-(4-oxopiperidin-1-yl)acetate. A 2024 publication in Drug Metabolism and Disposition reported that the compound exhibits moderate stability in liver microsomes, suggesting that it may undergo hepatic metabolism through ester hydrolysis. Understanding its metabolic pathways is essential for predicting its pharmacokinetic profile and optimizing dosing regimens.

Furthermore, the CAS No. 145729-10-8 compound has been investigated for its potential in combination therapy. A 2023 study in Cancer Research found that when used in conjunction with standard chemotherapy agents, ethyl 2-(4-oxopiperidin-1-yl)acetate could enhance the efficacy of treatment in certain cancer cell lines. This synergistic effect highlights the importance of exploring multifunctional compounds in oncology.

The environmental impact of ethyl 2-(4-oxopiperidin-1-yl)acetate is another critical aspect of its evaluation. A 2023 report in Environmental Science & Technology assessed its biodegradability and ecotoxicity, finding that it degrades relatively quickly in natural water systems and has low toxicity to aquatic organisms. These findings are important for ensuring the sustainability of its production and use in pharmaceutical applications.

Looking ahead, the future of ethyl 2-(4-oxopiperidin-1-yl)acetate in pharmaceutical research depends on further studies to elucidate its mechanisms of action, optimize its therapeutic potential, and address any potential side effects. Collaborative efforts between chemists, pharmacologists, and clinicians will be essential to translate this compound from the laboratory to the clinic. As the field of drug discovery continues to evolve, compounds like ethyl 2-(4-oxopiperidin-1-yl)acetate will play a vital role in addressing unmet medical needs and improving patient outcomes.

In conclusion, ethyl 2-(4-oxopiperidin-1-yl)acetate, identified by its CAS No. 145729-10-8, represents a promising candidate in the development of novel therapeutics. Its unique chemical structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a valuable tool for exploring new avenues in pharmaceutical research. As ongoing studies continue to uncover its potential applications, the compound may contribute significantly to the treatment of various diseases, particularly in the fields of neurology, oncology, and pain management.